Cas no 503039-50-7 (4-(1-Oxo-1,3-dihydro-2h-isoindol-2-yl)methyl Benzenecarboxylic Acid)

• Product Name: 4-(1-Oxo-1,3-dihydro-2h-isoindol-2-yl)methyl Benzenecarboxylic Acid
• CAS No: 503039-50-7
• MF: C₁₆H₁₃NO₃
• MW: 267.279324293137
• MDL: MFCD06200936
• CID: 1567927
• PubChem ID: 2763593
• Update Time: 2025-05-23

4-(1-Oxo-1,3-dihydro-2h-isoindol-2-yl)methyl Benzenecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(1,3-dihydro-1-oxo-2H-isoindol-2-yl)methyl]-
• 4-[(1-OXO-1,3-DIHYDRO-2H-ISOINDOL-2-YL)METHYL]BENZENECARBOXYLIC ACID
• 4-((1-Oxoisoindolin-2-yl)methyl)benzoic acid
• 4-[(1,3-Dihydro-1-oxo-2H-isoindol-2-yl)methyl]benzoic acid
• 503039-50-7
• CS-0319966
• 4-[(1-oxo-2,3-dihydro-1H-isoindol-2-yl)methyl]benzoic acid
• AKOS005069919
• 4-[(3-oxo-1H-isoindol-2-yl)methyl]benzoic Acid
• MFCD06200936
• SCHEMBL1065002
• 1Y-0814
• 4-[(1-Oxo-1,3-dihydro-2H-isoindol-2-yl)methyl]-benzenecarboxylic acid
• 4-[(1-oxo-3H-isoindol-2-yl)methyl]benzoic acid
• 4-((1-Oxoisoindolin-2-yl)methyl)benzoicacid
• 4-[(1-oxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoic acid
• SB64313
• 4-(1-Oxo-1,3-dihydro-2h-isoindol-2-yl)methyl Benzenecarboxylic Acid

• MDL： MFCD06200936
• Inchi： 1S/C16H13NO3/c18-15-14-4-2-1-3-13(14)10-17(15)9-11-5-7-12(8-6-11)16(19)20/h1-8H,9-10H2,(H,19,20)
• InChI Key： OWEXXVQMKGYTOP-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CN1CC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 267.08959
• Monoisotopic Mass: 267.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 228-230°C
• Boiling Point: 523.6±50.0 °C at 760 mmHg
• Flash Point: 270.5±30.1 °C
• PSA: 57.61
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

4-(1-Oxo-1,3-dihydro-2h-isoindol-2-yl)methyl Benzenecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 4-(1-Oxo-1,3-dihydro-2h-isoindol-2-yl)methyl Benzenecarboxylic Acid

4-(1-Oxo-1,3-Dihydro-2H-Isoindol-2-Yl)Methyl Benzenecarboxylic Acid: A Comprehensive Overview

4-(1-Oxo-1,3-Dihydro-2H-Isoindol-2-Yl)Methyl Benzenecarboxylic Acid, identified by the CAS registry number 503039-50-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzenecarboxylic acid moiety with an isoindole derivative. The isoindole ring system, a bicyclic structure with one oxygen atom in the ring, contributes to the compound's distinctive properties and potential applications.

The synthesis of 4-(1-Oxo-1,3-Dihydro-2H-Isoindol-2-Yl)Methyl Benzenecarboxylic Acid involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only streamlined the production process but also opened new avenues for exploring its structural analogs and derivatives.

One of the most intriguing aspects of this compound is its potential biological activity. Preliminary in vitro studies suggest that it exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). This finding has sparked interest in its potential application as a lead compound for drug development targeting Alzheimer's disease and related conditions.

Moreover, the compound's structural versatility has led researchers to investigate its role in materials science. The isoindole moiety is known to exhibit photoluminescent properties under specific conditions, making it a candidate for applications in optoelectronic materials and sensors. Recent research has explored the integration of this compound into polymer matrices to enhance their optical properties, paving the way for innovative materials with tailored functionalities.

In terms of chemical stability, 4-(1-Oxo-1,3-Dihydro-2H-Isoindol-2-Yl)Methyl Benzenecarboxylic Acid demonstrates remarkable resilience under various environmental conditions. Studies have shown that it maintains its structural integrity even when exposed to elevated temperatures and pH variations, which is crucial for its potential use in industrial and pharmaceutical settings.

The environmental impact of this compound is another area of active research. Assessments of its biodegradability and toxicity have been conducted to ensure compliance with regulatory standards for chemical safety. Results indicate that it exhibits low toxicity towards aquatic organisms, suggesting that it could be safely integrated into eco-friendly formulations.

In conclusion, 4-(1-Oxo-1,3-Dihydro-2H-Isoindol-2-Yl)Methyl Benzenecarboxylic Acid, CAS No 503039-50-7, stands out as a multifaceted compound with promising applications across diverse fields. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development.